1-(tert-butylamino)-3-(4-chlorophenoxy)-2-propanol hydrochloride

• IUPAC Name: 1-(tert-butylamino)-3-(4-chlorophenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C13H20ClNO2.ClH/c1-13(2,3)15-8-11(16)9-17-12-6-4-10(14)5-7-12;/h4-7,11,15-16H,8-9H2,1-3H3;1H
• InChI Key: QSGUZFWPYNGFJQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NCC(COC1=CC=C(C=C1)Cl)O.Cl
• Molecular Formula: C13H21Cl2NO2
• Molecular Weight: 294.21 g/mol

Description

1-(tert-butylamino)-3-(4-chlorophenoxy)-2-propanol hydrochloride, also known as Propranolol, is a beta-blocker medication used to treat high blood pressure, angina, and other cardiovascular conditions. Apart from its clinical application, Propranolol has also gained attention in scientific research due to its potential therapeutic benefits in various fields.

Mechanism of Action

1-(tert-butylamino)-3-(4-chlorophenoxy)-2-propanol hydrochloride works by blocking the beta-adrenergic receptors in the body, which are responsible for regulating the sympathetic nervous system. By blocking these receptors, this compound reduces the effects of adrenaline and other stress hormones, resulting in a decrease in heart rate and blood pressure. This compound also has a membrane-stabilizing effect, which can reduce the risk of arrhythmias.
Biochemical and physiological effects:
This compound has several biochemical and physiological effects on the body. It can reduce heart rate, blood pressure, and cardiac output, which can be beneficial in treating cardiovascular conditions. This compound can also reduce the secretion of stress hormones, such as adrenaline and noradrenaline, which can be helpful in managing anxiety and other stress-related disorders. This compound can also affect the central nervous system, as it can cross the blood-brain barrier and bind to beta-adrenergic receptors in the brain.

Advantages and Limitations for Lab Experiments

1-(tert-butylamino)-3-(4-chlorophenoxy)-2-propanol hydrochloride has several advantages for lab experiments, as it is a well-established drug with a known mechanism of action and safety profile. This compound is also readily available and can be easily administered to animals or human subjects. However, there are also limitations to using this compound in lab experiments, as it can have off-target effects and may not be suitable for all research questions.

Future Directions

1-(tert-butylamino)-3-(4-chlorophenoxy)-2-propanol hydrochloride has a promising future in scientific research, as it has shown potential therapeutic benefits in various fields. Future studies could explore the use of this compound in combination with other drugs or therapies, or investigate its effects on different disease models. This compound could also be further studied for its potential anti-cancer properties or its ability to modulate the immune system. Overall, this compound has a diverse range of potential applications in scientific research, and its continued investigation could lead to new insights and treatments for various diseases.

Synthesis Methods

1-(tert-butylamino)-3-(4-chlorophenoxy)-2-propanol hydrochloride can be synthesized through several methods, including the reaction of 1-(tert-butylamino)-3-chloropropane with 4-chlorophenol in the presence of a base, or the reaction of 1-(tert-butylamino)-3-(4-chlorophenyl)propan-2-ol with hydrochloric acid. The synthesis process involves multiple steps of purification and isolation, resulting in the formation of a white crystalline powder.

Scientific Research Applications

1-(tert-butylamino)-3-(4-chlorophenoxy)-2-propanol hydrochloride has been extensively studied in various fields of scientific research, including neuroscience, psychiatry, oncology, and cardiology. In neuroscience, this compound has been investigated for its potential therapeutic benefits in treating post-traumatic stress disorder (PTSD), anxiety disorders, and phobias. In psychiatry, this compound has been studied for its ability to reduce the emotional intensity of traumatic memories. In oncology, this compound has been explored for its potential anti-cancer properties, as it has been shown to inhibit tumor growth and metastasis. In cardiology, this compound is commonly used to treat high blood pressure, angina, and arrhythmias.